Cas no 187099-43-0 (1,2,4-Triazine, 3-[(1-methylethyl)thio]-)
187099-43-0 structure
Product Name:1,2,4-Triazine, 3-[(1-methylethyl)thio]-
CAS No:187099-43-0
MF:C6H9N3S
MW:155.220759153366
CID:1382912
PubChem ID:10725585
Update Time:2025-04-20
1,2,4-Triazine, 3-[(1-methylethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazine, 3-[(1-methylethyl)thio]-
- 187099-43-0
- 3-propan-2-ylsulfanyl-1,2,4-triazine
- 3-Isopropylthio-1,2,4-triazine
-
- Inchi: 1S/C6H9N3S/c1-5(2)10-6-7-3-4-8-9-6/h3-5H,1-2H3
- InChI Key: MPFRUCGHQCIPIM-UHFFFAOYSA-N
- SMILES: S(C1N=NC=CN=1)C(C)C
Computed Properties
- Exact Mass: 155.05187
- Monoisotopic Mass: 155.05171847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 97
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 64Ų
Experimental Properties
- PSA: 38.67
1,2,4-Triazine, 3-[(1-methylethyl)thio]- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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